Cas no 1322267-19-5 (2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one)
![2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one structure](https://ossimg.kuujia.com/scimg/1322500/1322267-19-5x500.png)
1322267-19-5 structure
Product Name:2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
CAS No:1322267-19-5
MF:C22H19N3OS
MW:373.470763444901
CID:5757835
PubChem ID:27396583
Update Time:2023-12-26
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-allyl-2-(cinnamylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one
- 1322267-19-5
- AKOS002044202
- F1882-1525
- 2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- 2-[(E)-3-phenylprop-2-enyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
-
- Inchi： 1S/C22H19N3OS/c1-2-14-25-21(26)20-19(17-12-6-7-13-18(17)23-20)24-22(25)27-15-8-11-16-9-4-3-5-10-16/h2-13,23H,1,14-15H2/b11-8+
- InChI Key： YFPOMNIQALPEBU-DHZHZOJOSA-N
- SMILES： S(C/C=C/C1C=CC=CC=1)C1=NC2C3C=CC=CC=3NC=2C(N1CC=C)=O
Computed Properties
- Exact Mass: 373.12488341g/mol
- Monoisotopic Mass: 373.12488341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 73.8Ų
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1882-1525-2μmol |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-5μmol |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-10μmol |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-20μmol |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-1mg |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-2mg |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-3mg |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-4mg |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-5mg |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1525-10mg |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
1322267-19-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
1322267-19-5 (2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one) Related Products
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